Cas no 30711-40-1 (2-(n-Heptanoyl)thiophene)

• Product Name: 2-(n-Heptanoyl)thiophene
• CAS No: 30711-40-1
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD00052588
• CID: 88880
• PubChem ID: 141581
• Update Time: 2025-09-27

2-(n-Heptanoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(n-Heptanoyl)thiophene
• 1-(2-Thienoyl)hexane
• 1-thiophen-2-ylheptan-1-one
• 1-(2-Thienyl)-1-heptanone
• 1-[2]Thienyl-heptan-1-on
• 1-[2]thienyl-heptan-1-one
• 1-Heptanone,1-(2-thienyl)
• 1-thiophen-2-yl-heptan-1-one
• 2-Heptanoylthiophene
• 2-thienyl hexyl ketone
• n-Hexyl-2-thienyl-keton
• 1-Heptanone, 1-(2-thienyl)-
• FT-0608877
• AKOS009158795
• E79063
• CS-W010586
• 95SA3Y3JSV
• A820578
• 1-(thiophen-2-yl)heptan-1-one
• Q63392071
• 1-(thiophen-2-yl)-heptan-1-one
• CHEBI:166499
• DTXSID40184737
• 1-(2-Thienyl)-1-heptanone #
• AS-59234
• UNII-95SA3Y3JSV
• 2-(Heptanoyl)thiophene
• MFCD00052588
• 1-thiophen-2-yl-1-heptanone
• 30711-40-1
• BDNFJEMAAFFMFH-UHFFFAOYSA-N
• SCHEMBL3183371
• 1-(2-thienyl)heptan-1-one
• DB-047881

• MDL： MFCD00052588
• Inchi： 1S/C11H16OS/c1-2-3-4-5-7-10(12)11-8-6-9-13-11/h6,8-9H,2-5,7H2,1H3
• InChI Key： BDNFJEMAAFFMFH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCCCCC)=O
• BRN： 119280

Computed Properties

• Exact Mass: 196.09200
• Monoisotopic Mass: 196.092186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 45.3

Experimental Properties

• Color/Form: Colorless to brown liquid
• Density: 1.026
• Boiling Point: 154-156°C 15mm
• Flash Point: 154-156°C/15mm
• Refractive Index: 1.5210
• PSA: 45.31000
• LogP: 3.90120
• Solubility: Not determined

2-(n-Heptanoyl)thiophene Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones